4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone

• IUPAC Name: 4-(2-cyclohexyl-1,3-benzoxazole-6-carbonyl)-3,3-dimethylpiperazin-2-one
• InChI: InChI=1S/C20H25N3O3/c1-20(2)19(25)21-10-11-23(20)18(24)14-8-9-15-16(12-14)26-17(22-15)13-6-4-3-5-7-13/h8-9,12-13H,3-7,10-11H2,1-2H3,(H,21,25)
• InChI Key: AEYVDFWYTOELRS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NCCN1C(=O)C2=CC3=C(C=C2)N=C(O3)C4CCCCC4)C
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone is a chemical compound that has been widely used in scientific research for its various applications. It is a member of the class of benzoxazoles and has shown great potential in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or receptors involved in various physiological processes. It has also been proposed that it may modulate the release of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone can affect various biochemical and physiological processes in the body. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the activity of certain enzymes involved in pain and inflammation, and modulate the release of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone in lab experiments is its wide range of pharmacological activities. It has been found to exhibit potent anti-inflammatory, analgesic, and anti-tumor effects, making it a valuable tool in various fields of research. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone. One potential area of investigation is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the development of novel derivatives of this compound with improved pharmacological properties. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone involves the reaction of 2-amino-6-cyclohexylbenzoxazole with 3,3-dimethyl-1,2-dioxopiperazine in the presence of a suitable solvent and a catalyst. The reaction proceeds through the formation of an intermediate which is then converted to the final product by further reaction.

Scientific Research Applications

4-[(2-cyclohexyl-1,3-benzoxazol-6-yl)carbonyl]-3,3-dimethyl-2-piperazinone has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-tumor effects. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.